Cas no 1181574-74-2 (2-(2-Fluorophenyl)-3-methylbutanoic acid)

• Product name: 2-(2-Fluorophenyl)-3-methylbutanoic acid
• CAS No: 1181574-74-2
• MF: C₁₁H₁₃O₂F
• MW: 196.21812
• CID: 1015811
• PubChem ID: 62492426

2-(2-Fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-3-methylbutanoic acid
• CS-0273487
• DTXSID00734414
• Benzeneacetic acid, 2-fluoro-+/--(1-methylethyl)-
• SCHEMBL8418933
• 1181574-74-2
• EN300-1138427
• DB-345985
• 2-(2-Fluorophenyl)-3-methylbutanoicacid
• AKOS011781673

• MDL： MFCD11935538
• Inchi： InChI=1S/C11H13FO2/c1-7(2)10(11(13)14)8-5-3-4-6-9(8)12/h3-7,10H,1-2H3,(H,13,14)
• InChI Key： HJSXENHAVLBVTQ-UHFFFAOYSA-N
• SMILES： CC(C)C(C1=CC=CC=C1F)C(=O)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes